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Compound of Interest

Compound Name: 3,5-Dibromo-4-methylpyridine

Cat. No.: B1300354

This technical guide provides a comprehensive overview of 3,5-Dibromo-4-methylpyridine, a
key intermediate in various synthetic applications. It is intended for researchers, scientists, and
professionals in the field of drug development and organic chemistry. This document details its
chemical identifiers, physicochemical properties, a detailed synthesis protocol, and its
applications.

Chemical Identifiers and Properties

3,5-Dibromo-4-methylpyridine is a halogenated pyridine derivative. Its unique structure
makes it a valuable building block in the synthesis of more complex molecules.[1]

Table 1: Chemical Identifiers for 3,5-Dibromo-4-methylpyridine

Identifier Value
CAS Number 3430-23-7[2][3][4][5][6]
3,5-Dibromo-4-picoline, 4-Methyl-3,5-
Synonyms ) o
dibromopyridine[2][3][5]
Molecular Formula C6H5Br2N[2][3][4][5]
inchi INChI=1/C6H5Br2N/c1-4-5(7)2-9-3-6(4)8/h2-
n
3H,1H3[5]
InChiKey BNCGUATWCKZLLN-UHFFFAOYSA-NI[5]
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Table 2: Physicochemical Properties of 3,5-Dibromo-4-methylpyridine

Property Value

Molecular Weight 250.92 g/mol [2][3][4]

White to off-white or light brown crystalline

Appearance ]
powder/solid[1][3]
Melting Point 72-76 °C or 106.0-110.0 °CJ[1]
Soluble in organic solvents such as ethanol,
Solubility ether, and chloroform; low solubility in water.[1]
[5]
Purity > 98% (GC)[3]

Synthesis of 3,5-Dibromo-4-methylpyridine

The synthesis of 3,5-Dibromo-4-methylpyridine can be achieved through the reaction of 3,5-
dibromopyridine with methyl iodide.[7] This process involves the use of a strong base, such as
n-butyllithium, to facilitate the methylation.

Materials:

Diisopropylamine

e Anhydrous Tetrahydrofuran (THF)

e n-Butyllithium (1.6 N in hexane)

e 3,5-Dibromopyridine

e Methyl iodide

o Saturated aqueous Ammonium Chloride (NH4CI) solution
o Ethyl Acetate (EtOAC)

e Brine
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e Magnesium Sulfate (MgSO4)

 Silica gel

e Petroleum ether

Procedure:

e Preparation of Lithium Diisopropylamide (LDA): Under an argon atmosphere, a solution of n-
butyllithium in hexane (1.6 N, 16 ml) is added dropwise to a solution of diisopropylamine (3.6
ml, 1.02 equiv.) in anhydrous THF (145 ml) while maintaining the temperature at -10°C.[7]

o Reaction with 3,5-Dibromopyridine: The reaction mixture is cooled to -78°C. A solution of 3,5-
dibromopyridine (5.92 g, 25 mmol) in THF (200 ml), also cooled to -78°C, is then added
dropwise. The mixture is stirred for 30 minutes at this temperature.[7]

o Methylation: Methyl iodide (2.17 ml, 1.4 equiv.) is added dropwise to the reaction mixture.
Stirring is continued for 2 hours at -78°C.[7]

e Quenching and Extraction: A saturated aqueous NH4CI solution (120 ml) is added to quench
the reaction. After the evaporation of the solvents, the mixture is extracted with EtOAc. The
combined organic phase is washed with brine, dried over MgSO4, and then evaporated.[7]

 Purification: The resulting yellow solid is taken up with EtOAc, and the suspension is filtered.
The filtrate is evaporated, and the residue is purified by chromatography on silica gel, eluting
with a petroleum ether/EtOAc (97.5/2.5) mixture. This yields 1.67 g of 3,5-Dibromo-4-
methylpyridine as a white solid.[7]
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Synthesis of 3,5-Dibromo-4-methylpyridine
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Caption: Workflow for the synthesis of 3,5-Dibromo-4-methylpyridine.

© 2025 BenchChem. All rights reserved.

4/6 Tech Support


https://www.benchchem.com/product/b1300354?utm_src=pdf-body-img
https://www.benchchem.com/product/b1300354?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1300354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Applications in Drug Development and Other Fields

3,5-Dibromo-4-methylpyridine serves as a crucial intermediate in the synthesis of various
organic compounds.[1][5] Its applications span across pharmaceuticals, materials science, and
agriculture.

e Pharmaceutical Synthesis: This compound is a key building block for constructing drug
molecules. Its structure allows for the attachment of other active groups to synthesize
compounds with potential pharmacological activities, including antibacterial, anti-
inflammatory, and anti-tumor properties.[1]

o Agrochemicals: Pyridine-based compounds often exhibit biological activity against pests and
pathogens. 3,5-Dibromo-4-methylpyridine can be a precursor for developing efficient and
environmentally friendly pesticides.[1]

¢ Organic Synthesis: It is widely used as an intermediate in the creation of other organic
molecules, such as dyes.[5]

Safety and Handling

3,5-Dibromo-4-methylpyridine is an organic compound that requires careful handling. It may
be harmful if inhaled, comes into contact with skin, or is swallowed, and can cause irritation to
the eyes, respiratory system, and skin.[5]

o Handling: Use in a well-ventilated area and avoid inhaling dust and vapors. Wear appropriate
personal protective equipment (PPE), including gloves and eye/face protection.[5]

o Storage: Store in a cool, dry, and well-ventilated place, away from light, heat, and moisture.
Keep away from ignition sources and strong oxidizing agents.[1][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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